molecular formula C15H20N4O2S B2391026 2-(3,5-dimethylisoxazol-4-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide CAS No. 1795492-53-3

2-(3,5-dimethylisoxazol-4-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide

Cat. No. B2391026
CAS RN: 1795492-53-3
M. Wt: 320.41
InChI Key: DEHJNJWNHKUHKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,5-dimethylisoxazol-4-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H20N4O2S and its molecular weight is 320.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

  • Insecticidal Activity : The synthesis of innovative heterocycles, incorporating a thiadiazole moiety, was reported by Fadda et al. (2017), demonstrating potential insecticidal effects against the cotton leafworm, Spodoptera littoralis. Such research underscores the relevance of heterocyclic compounds in developing new insecticides (Fadda et al., 2017).

  • Antimicrobial Activity : Bondock et al. (2008) explored the synthesis and antimicrobial efficacy of new heterocycles incorporating antipyrine moiety, highlighting the potential of these compounds in combating microbial infections (Bondock et al., 2008).

  • Generation of Structurally Diverse Libraries : Roman (2013) described the use of a ketonic Mannich base as a precursor in alkylation and ring closure reactions to generate a diverse library of compounds, illustrating the versatility of heterocyclic frameworks in synthetic chemistry (Roman, 2013).

  • Phosphoinositide 3-kinase (PI3K)/mTOR Inhibition : Stec et al. (2011) discussed the structure-activity relationships of dual inhibitors targeting PI3K and mTOR, highlighting the importance of heterocyclic compounds in developing therapeutic agents for cancer and other diseases (Stec et al., 2011).

  • Antioxidant and Antitumor Activities : Research by Hamama et al. (2013) on the synthesis and evaluation of certain N-substituted-2-amino-1,3,4-thiadiazoles revealed promising antioxidant and antitumor properties, underscoring the potential of heterocyclic compounds in medicinal chemistry (Hamama et al., 2013).

properties

IUPAC Name

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N4O2S/c1-10-13(11(2)21-18-10)8-14(20)17-9-12-4-3-6-19(12)15-16-5-7-22-15/h5,7,12H,3-4,6,8-9H2,1-2H3,(H,17,20)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DEHJNJWNHKUHKC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)CC(=O)NCC2CCCN2C3=NC=CS3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N4O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.